Cas no 648413-35-8 (Communesin B; N-De-Me)

• Product Name: Communesin B; N-De-Me
• CAS No: 648413-35-8
• MF: C₃₁H₃₄N₄O₂
• MW: 494.627
• CID: 4475804
• Update Time: 2024-03-02

Communesin B; N-De-Me Chemical and Physical Properties

Names and Identifiers

• (-)-Communesin C
• Communesin B; N-De-Me

• Inchi： InChI=1S/C31H34N4O2/c1-4-5-6-14-23(36)34-17-15-30-20-11-7-8-12-21(20)32-27-31(30)16-18-35(28(30)34)25(26-29(2,3)37-26)19-10-9-13-22(33-27)24(19)31/h4-14,25-28,32-33H,15-18H2,1-3H3
• InChI Key： NGWRTMWKLOPVRM-UHFFFAOYSA-N
• SMILES： CC1(C)OC1C1N2CCC34C(Nc5cccc1c35)Nc1ccccc1C41CCN(C21)C(=O)C\C=C\C=C |TLB:4:5:29.25:8.7,THB:15:16:29.25:8.7,12:17:29.25:8.7|

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• XLogP3: 2.382

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Alpha carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Alpha carbolines